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Abstract

This document provides a comprehensive protocol for the laboratory synthesis of 5-
(Phenylazo)salicylic acid. The synthesis involves a two-step process: the diazotization of
aniline followed by an azo coupling reaction with salicylic acid. This protocol includes detailed
procedural steps, a list of necessary reagents and equipment, and expected physical and
chemical properties of the final product. Additionally, a workflow diagram and tables
summarizing key quantitative data are provided to ensure clarity and reproducibility for
researchers in organic synthesis and drug development.

Introduction

5-(Phenylazo)salicylic acid is an azo compound that serves as a key intermediate in the
synthesis of various dyes and pharmaceutical compounds.[1] The presence of the azo linkage
(-N=N-) connecting a phenyl group to a salicylic acid moiety imparts characteristic color and
potential biological activity to the molecule.[1] The synthesis is a classic example of
electrophilic aromatic substitution, where the diazonium ion acts as the electrophile and the
activated ring of salicylic acid serves as the nucleophile. Understanding the protocol for its
synthesis is fundamental for chemists working on the development of new organic materials
and therapeutic agents.
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Data Presentation

hvsical and Chemical :

Property Value Source
CAS Number 3147-53-3 [1112]
Molecular Formula C13H10N203 [11[2][3]
Molecular Weight 242.23 g/mol [1][3]
Appearance Brown to dark brown solid [1]
Melting Point 220.5°C [1]
Boiling Point 472.7+40.0 °C (Predicted) [1]
N Slightly soluble in acetone,
Solubility [1]
agueous base, and methanol
Stability Light sensitive [1]
Reagents for Synthesis

Molar Mass (g/mol  Quantity (per 0.2
Reagent Moles

) mol scale)
Aniline 93.13 186 g 0.2
Concentrated

36.46 45 mL -
Hydrochloric Acid
Sodium Nitrite 69.00 1l4 g 0.203
Salicylic Acid 138.12 284¢ 0.2
Sodium Hydroxide 40.00 As needed for solution -
Sodium Carbonate 105.99 29 0.019

As needed for

Water 18.02 -

solutions
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Experimental Protocol

The synthesis of 5-(Phenylazo)salicylic acid is performed in two main stages: the
diazotization of aniline and the coupling of the resulting diazonium salt with salicylic acid.[4]

Part 1: Diazotization of Aniline

e In a suitable beaker, dissolve 18.6 g (0.2 mole) of aniline in a mixture of 45 mL of
concentrated hydrochloric acid and 45 mL of water.[4]

e Cool the solution to 0°C in an ice-salt bath with constant stirring.[4]
o Separately, prepare a solution of 14 g of sodium nitrite in 40 mL of water.[4]

o Slowly add the sodium nitrite solution to the cooled aniline solution, ensuring the temperature
does not exceed 2°C.[4]

o Continue stirring for 10 minutes after the addition is complete.[4]

 Verify the presence of a slight excess of nitrous acid using starch-iodide paper. The solution
should also be strongly acidic to Congo red paper.[4]

Part 2: Azo Coupling with Salicylic Acid

» In a separate vessel, prepare a cold solution of 28 g (0.2 mole) of salicylic acid in a mixture
of 33 mL of sodium hydroxide solution, 67 mL of water, and 2 g of sodium carbonate.[4]

o Slowly add the freshly prepared diazonium salt solution from Part 1 to the cold salicylic acid
solution with vigorous stirring, while maintaining the temperature below 5°C using external
cooling.[4] A deep yellow color should form immediately.[4]

o As the reaction progresses, a brownish paste of 5-(phenylazo)salicylic acid will begin to
precipitate.[4]

» After the complete addition of the diazonium salt solution, continue to stir the reaction
mixture for 5 to 6 hours at 0-5°C, until a test for the diazo compound is negative.[4]

o The product precipitates as the sodium salt of 5-(phenylazo)salicylic acid.[4]
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Part 3: Isolation and Purification

« Filter the precipitated sodium 5-(phenylazo)salicylate and wash it with a dilute salt solution.

[4]

o To obtain the free acid, suspend the sodium salt in water and neutralize it with hydrochloric
acid.[4]

« Filter the resulting precipitate of 5-(phenylazo)salicylic acid.
e Wash the product with cold water to remove any remaining acid and salts.

» Dry the purified 5-(phenylazo)salicylic acid. The product should be stored in a cool, dark
place as it is light-sensitive.[1]

Mandatory Visualization
Experimental Workflow
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Synthesis of 5-(Phenylazo)salicylic Acid
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Caption: Workflow for the synthesis of 5-(Phenylazo)salicylic acid.
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Signaling Pathway (Reaction Mechanism)

Reaction Mechanism for 5-(Phenylazo)salicylic Acid Synthesis

Benzenediazonium Chloride

Salicylic Acid

+

Wheland Intermediate

5-(Phenylazo)salicylic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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